H-Asn-OtBu HCl

Description

H-Asn-OtBu HCl, also known as L-Asparagine tert-butyl ester hydrochloride, is a derivative of the amino acid asparagine. It is commonly used in peptide synthesis and other biochemical applications. This compound is characterized by its chemical formula C8H17ClN2O3 and a molecular weight of approximately 224.68 g/mol .

Applications

H-Asn-OtBu HCl is primarily used in peptide synthesis. The tert-butyl ester group serves as a protecting group for the carboxyl function, allowing for selective deprotection under acidic conditions, such as trifluoroacetic acid (TFA), which is commonly used in peptide synthesis protocols .

Safety and Handling

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation) .

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash hands thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection/face protection), P302+P352 (If on skin: Wash with plenty of soap and water), P304+P340 (If inhaled: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a poison center or doctor/physician if you feel unwell), P362 (Take off contaminated clothing and wash before reuse), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P501 (Dispose of contents/container to an approved waste disposal plant) .

Chemical Information

Property	Value
Chemical Formula	C8H17ClN2O3
Molecular Weight	224.68 g/mol
CAS Number	63094-81-5
Synonyms	H-Asn-OtBu HCl, L-Asparagine tert-butyl ester hydrochloride

Safety Information

Hazard Statement	Precautionary Statement
H315, H319, H335	P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P362, P403+P233, P501

• CAS No.: 63094-81-5
• Product Name: H-Asn-OtBu HCl
• Molecular Formula: C12H17ClN2O3
• Molecular Weight: 224.68 g/mol
• IUPAC Name: tert-butyl (2S)-2,4-diamino-4-oxobutanoate;hydrochloride
• Standard InChI: InChI=1S/C8H16N2O3.ClH/c1-8(2,3)13-7(12)5(9)4-6(10)11;/h5H,4,9H2,1-3H3,(H2,10,11);1H/t5-;/m0./s1
• Standard InChIKey: HSXVFJRDTASLQJ-PPHPATTJSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CC(=O)N)N.Cl
• SMILES: CC(C)(C)OC(=O)C(CC(=O)N)N.Cl
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CCC(C(=O)N)N.Cl
• Synonyms: L-Glutamicacidg-benzylestera-amidehydrochloride;63091-89-4;H-GLU-NH2HCL;H-GLU(OBZL)-NH2HCL;SCHEMBL11288415;MolPort-020-004-691;ACT10877;KM0701;L-Isoglutaminebenzylesterhydrochloride;BP-12449;KB-53234;H-Glu(OBzl)-NH2invertedexclamationmarkcurrencyHCl
• PubChem Compound: 16218498
• Last Modified: Aug 15 2023